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Compound of Interest

Compound Name: Polonium-218

Cat. No.: B1236091

This technical guide provides a comprehensive overview of the alpha decay energy spectrum
of Polonium-218 (218P0), catering to researchers, scientists, and professionals in drug
development. The document details the decay characteristics, experimental methodologies for
its measurement, and visual representations of the decay process and experimental workflows.

Introduction to Polonium-218

Polonium-218 is a radioactive isotope of polonium with a half-life of approximately 3.1 minutes.
It is a naturally occurring radionuclide, appearing as a short-lived decay product in the uranium-
238 decay series, following the alpha decay of Radon-222. The primary decay mode of
Polonium-218 is alpha emission, transforming it into a stable isotope of lead, Lead-214 (24Pb).
A minor branch of its decay occurs via beta emission to Astatine-218. Due to its short half-life
and presence as a radon daughter, the study of Polonium-218 is crucial in fields such as
environmental science, health physics, and nuclear metrology.

Alpha Decay Energy Spectrum of Polonium-218

The alpha decay of Polonium-218 is characterized by the emission of alpha particles with
distinct energies. The primary alpha emission is the most probable, with a much less frequent
emission at a lower energy.

Quantitative Decay Data
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The following table summarizes the key quantitative data associated with the alpha decay of
Polonium-218.

Parameter Value Uncertainty
Half-life 3.10 min
Primary Decay Mode Alpha Emission

Alpha Decay Branching Ratio 99.98%

Beta Decay Branching Ratio 0.02%

Q-value (a-decay) 6.115 MeV

Alpha Emission Energies and Intensities

The alpha energy spectrum of Polonium-218 is dominated by a single peak, with a minor peak
at a lower energy.

Alpha Emission Energy (MeV) Intensity (%)
0o 6.002 99.98
o1 5.181 0.02

Experimental Protocols for Alpha Spectroscopy of
Polonium-218

The measurement of the alpha decay energy spectrum of Polonium-218 is typically performed
using alpha spectrometry. Due to its short half-life and its origin as a gaseous radon daughter,
specific experimental procedures are required. The following protocol outlines a typical
methodology synthesized from established techniques for measuring radon and its progeny.

Sample Collection: Airborne Polonium-218

e Air Sampling: A known volume of air is drawn through a high-efficiency filter membrane using
a calibrated air pump. The flow rate and sampling time are optimized to collect a sufficient

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1236091?utm_src=pdf-body
https://www.benchchem.com/product/b1236091?utm_src=pdf-body
https://www.benchchem.com/product/b1236091?utm_src=pdf-body
https://www.benchchem.com/product/b1236091?utm_src=pdf-body
https://www.benchchem.com/product/b1236091?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

amount of radon daughters for statistically significant measurements, while accounting for
the short half-life of Polonium-218.

« Filter Selection: The choice of filter is critical to ensure high collection efficiency and minimal

self-absorption of the emitted alpha particles. Microporous filters, such as those made of
cellulose nitrate or glass fiber, are commonly used.

Alpha Spectrometry System

Atypical alpha spectrometry system for the measurement of Polonium-218 consists of the

following components:

Vacuum Chamber: The measurement is performed in a vacuum chamber to prevent the
alpha particles from losing energy through interactions with air molecules.

Silicon Detector: A Passivated Implanted Planar Silicon (PIPS) detector or a similar solid-
state silicon detector is used to detect the alpha particles and measure their energy. These
detectors offer high energy resolution.

Preamplifier and Amplifier: The weak signal from the detector is amplified and shaped by a
preamplifier and a shaping amplifier.

Multichannel Analyzer (MCA): The amplified pulses are sorted by their height (which is
proportional to the alpha particle energy) by an MCA to generate an energy spectrum.

Data Acquisition System: A computer-based system is used to control the MCA and store the
spectral data.

Experimental Procedure

Sample Placement: Immediately after collection, the filter sample is placed inside the
vacuum chamber at a fixed and known distance from the silicon detector.

Evacuation: The chamber is evacuated to a pressure typically below 10-2 mbar to minimize
energy loss of the alpha particles.

Detector Biasing: The silicon detector is biased with the recommended voltage to ensure
proper charge collection.
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o Data Acquisition: The alpha spectrum is acquired for a predetermined counting time. Given
the short half-life of Polonium-218, a relatively short counting time (e.g., 5-10 minutes) is
often sufficient to observe its characteristic peak at 6.002 MeV.

o Energy Calibration: The energy axis of the spectrum is calibrated using a standard alpha
source with multiple, well-defined alpha peaks, such as a mixed source of 2°Pu, 2**1Am, and
244Cm. This allows for the accurate determination of the energies of the alpha particles
emitted by the Polonium-218 sample.

» Efficiency Calibration: The detection efficiency of the spectrometer is determined using a
standard alpha source of known activity and with a geometry similar to the filter sample. This
is crucial for quantitative activity measurements.

Data Analysis

o Peak Identification: The characteristic alpha peak of Polonium-218 at 6.002 MeV is
identified in the acquired spectrum. Other peaks from the radon decay chain, such as from
Polonium-214 (7.687 MeV), may also be present.

e Peak Fitting: The alpha peaks are fitted with a suitable function (e.g., a Gaussian function) to
determine their exact centroid (energy) and area (counts).

 Activity Calculation: The activity of Polonium-218 in the sample can be calculated from the
net counts in its corresponding alpha peak, the detection efficiency, the sampling volume,
and the decay corrections.

Visualizations

The following diagrams, generated using the Graphviz DOT language, illustrate the alpha
decay of Polonium-218 and a typical experimental workflow for its measurement.
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Caption: Alpha and beta decay pathways of Polonium-218.
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Caption: Experimental workflow for Polonium-218 alpha spectroscopy.

 To cite this document: BenchChem. [Polonium-218 Alpha Decay: An In-depth Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1236091#polonium-218-alpha-decay-energy-
spectrum]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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